Cas no 898792-14-8 (4-Cyanophenyl cyclohexyl ketone)

4-Cyanophenyl cyclohexyl ketone is a versatile organic compound characterized by its cyclohexyl and cyanophenyl functional groups. This ketone derivative is valued for its role as an intermediate in synthetic organic chemistry, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of the cyano group enhances its reactivity, enabling further functionalization, while the cyclohexyl moiety contributes to structural stability. Its well-defined molecular structure ensures consistent performance in reactions such as nucleophilic additions or reductions. The compound is typically handled under controlled conditions due to its sensitivity. Its purity and stability make it a reliable choice for research and industrial applications requiring precise synthetic pathways.

4-Cyanophenyl cyclohexyl ketone structure

898792-14-8 structure

Product Name:4-Cyanophenyl cyclohexyl ketone

CAS No:898792-14-8

MF:C₁₄H₁₅NO

MW:213.275003671646

MDL:MFCD03841344

CID:1073530

PubChem ID:24724189

Update Time:2025-06-08

4-Cyanophenyl cyclohexyl ketone Chemical and Physical Properties

Names and Identifiers

- 4-Cyanophenyl cyclohexyl ketone
- 4-(cyclohexanecarbonyl)benzonitrile
- 898792-14-8
- AKOS016019938
- DTXSID80642588
- 4-CYANOPHENYLCYCLOHEXYLKETONE
- MFCD03841344
- MDL： MFCD03841344
- Inchi： 1S/C14H15NO/c15-10-11-6-8-13(9-7-11)14(16)12-4-2-1-3-5-12/h6-9,12H,1-5H2
- InChI Key： PJPMXOBAIYBRRR-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(C#N)=CC=1)C1CCCCC1

Computed Properties

Exact Mass: 213.115364102g/mol
Monoisotopic Mass: 213.115364102g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 40.9Å²

4-Cyanophenyl cyclohexyl ketone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	204161-1g	4-Cyanophenyl cyclohexyl ketone	898792-14-8	97%	1g	￡483.00	2022-03-01
Fluorochem	204161-2g	4-Cyanophenyl cyclohexyl ketone	898792-14-8	97%	2g	￡847.00	2022-03-01
Fluorochem	204161-5g	4-Cyanophenyl cyclohexyl ketone	898792-14-8	97%	5g	￡1753.00	2022-03-01
abcr	AB364191-1 g	4-Cyanophenyl cyclohexyl ketone; 97%	898792-14-8		1g	€615.60	2022-03-02
abcr	AB364191-2 g	4-Cyanophenyl cyclohexyl ketone; 97%	898792-14-8		2g	€1,055.60	2022-03-02
abcr	AB364191-1g	4-Cyanophenyl cyclohexyl ketone, 97%; .	898792-14-8	97%	1g	€840.60	2025-04-15
abcr	AB364191-2g	4-Cyanophenyl cyclohexyl ketone, 97%; .	898792-14-8	97%	2g	€1413.50	2025-04-15
A2B Chem LLC	AH88563-1g	4-Cyanophenyl cyclohexyl ketone	898792-14-8	97%	1g	$581.00	2024-04-19
A2B Chem LLC	AH88563-2g	4-Cyanophenyl cyclohexyl ketone	898792-14-8	97%	2g	$984.00	2024-04-19
A2B Chem LLC	AH88563-5g	4-Cyanophenyl cyclohexyl ketone	898792-14-8	97%	5g	$1989.00	2024-04-19